Cas no 1421584-19-1 (N-4-(5-carbamoyl-2H-1,2,3,4-tetrazol-2-yl)phenyl-1-methanesulfonylpiperidine-4-carboxamide)

• Product Name: N-4-(5-carbamoyl-2H-1,2,3,4-tetrazol-2-yl)phenyl-1-methanesulfonylpiperidine-4-carboxamide
• CAS No: 1421584-19-1
• MF: C₁₅H₁₉N₇O₄S
• MW: 393.420860528946
• CID: 6569957
• PubChem ID: 71792214
• Update Time: 2025-07-10

N-4-(5-carbamoyl-2H-1,2,3,4-tetrazol-2-yl)phenyl-1-methanesulfonylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(5-carbamoyl-2H-1,2,3,4-tetrazol-2-yl)phenyl-1-methanesulfonylpiperidine-4-carboxamide
• N-[4-(5-carbamoyltetrazol-2-yl)phenyl]-1-methylsulfonylpiperidine-4-carboxamide
• 1421584-19-1
• AKOS024542315
• F6242-0163
• VU0539629-1
• N-[4-(5-carbamoyl-2H-1,2,3,4-tetrazol-2-yl)phenyl]-1-methanesulfonylpiperidine-4-carboxamide
• N-(4-(5-carbamoyl-2H-tetrazol-2-yl)phenyl)-1-(methylsulfonyl)piperidine-4-carboxamide

• Inchi： 1S/C15H19N7O4S/c1-27(25,26)21-8-6-10(7-9-21)15(24)17-11-2-4-12(5-3-11)22-19-14(13(16)23)18-20-22/h2-5,10H,6-9H2,1H3,(H2,16,23)(H,17,24)
• InChI Key： LHPGKBINPPOIGI-UHFFFAOYSA-N
• SMILES： S(C)(N1CCC(C(NC2C=CC(=CC=2)N2N=NC(C(N)=O)=N2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 393.12192329g/mol
• Monoisotopic Mass: 393.12192329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 162Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on N-4-(5-carbamoyl-2H-1,2,3,4-tetrazol-2-yl)phenyl-1-methanesulfonylpiperidine-4-carboxamide

Introduction to N-4-(5-carbamoyl-2H-1,2,3,4-tetrazol-2-yl)phenyl-1-methanesulfonylpiperidine-4-carboxamide (CAS No. 1421584-19-1)

N-4-(5-carbamoyl-2H-1,2,3,4-tetrazol-2-yl)phenyl-1-methanesulfonylpiperidine-4-carboxamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1421584-19-1, represents a sophisticated molecular structure that combines several key functional groups, making it a promising candidate for various therapeutic applications. The presence of a 5-carbamoyl-2H-1,2,3,4-tetrazol-2-yl moiety and a 1-methanesulfonylpiperidine backbone suggests potential interactions with biological targets that could be exploited for medicinal chemistry purposes.

The compound's structure is characterized by a phenyl ring linked to a piperidine core, which is further modified by a methanesulfonyl group and a tetrazole ring substituted with a carbamoyl group. This unique arrangement of functional groups not only contributes to the compound's distinct chemical properties but also opens up possibilities for its use in designing novel drugs. The tetrazole ring, in particular, is known for its ability to engage in hydrogen bonding and metal coordination, which can be leveraged to enhance binding affinity and selectivity in drug design.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The N-4-(5-carbamoyl-2H-1,2,3,4-tetrazol-2-yl)phenyl-1-methanesulfonylpiperidine-4-carboxamide (CAS No. 1421584-19-1) has been studied for its potential role in inhibiting enzymes and receptors involved in inflammation, cancer, and neurological disorders. Preliminary studies have shown that this compound exhibits promising activity against several targets, making it a valuable scaffold for further medicinal chemistry optimization.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The introduction of the carbamoyl group on the tetrazole ring and the methanesulfonyl group on the piperidine core are critical steps that must be carefully managed. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and multi-step organic transformations are often employed to achieve the desired molecular architecture.

One of the most intriguing aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often dysregulated in diseases such as cancer. The structural features of N-4-(5-carbamoyl-2H-1,2,3,4-tetrazol-2-yl)phenyl-1-methanesulfonylpiperidine-4-carboxamide (CAS No. 1421584-19-1) make it an attractive candidate for designing molecules that can selectively inhibit specific kinases without affecting others. This selectivity is essential for minimizing side effects and improving therapeutic efficacy.

Recent advances in computational chemistry have also contributed to the study of this compound. Molecular modeling techniques have been used to predict how N-4-(5-carbamoyl-2H-1,2,3,4-tetrazol-2-y)phenyl-1-methanesulfonylpiperidine-4-carboxamide (CAS No. 1421584-19^-1) interacts with biological targets at the atomic level. These simulations have provided valuable insights into the compound's binding mode and have helped guide the design of analogs with improved potency and selectivity.

The pharmacokinetic properties of this compound are also under investigation. Understanding how the body processes and eliminates N-4(5^{-carbamoyl-H-1,2,3,4-tetrazol- -)phe-nyl-1-me-tha-nesulfo-nylpi-peri-dine--
-carbox-amide (CAS No.
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19- ) are crucial for determining its potential as a drug candidate. Studies are being conducted to assess its absorption, distribution, metabolism, excretion (ADME), and toxicity profiles. These data will help researchers understand how the compound behaves in vivo and will guide decisions about its further development.}

The potential therapeutic applications of this compound extend beyond oncology. Research is ongoing into its effects on neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability of the tetrazole ring to interact with amyloid-beta plaques and other pathological markers has made this compound a subject of interest for developing neuroprotective agents.

In conclusion, N- 4(5-carbamoyl- H-
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